N-(2-chlorophenyl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-chlorophenyl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide, also known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3). JAK3 plays a crucial role in the signaling pathways of cytokines, which are involved in immune responses. CP-690,550 has been extensively studied for its potential therapeutic applications in autoimmune diseases such as rheumatoid arthritis and psoriasis.
Scientific Research Applications
Antibacterial and Antimicrobial Activities
Research has highlighted the potential of certain acetamide derivatives as effective antibacterial agents. Synthesis and QSAR studies on related structures have shown moderate to good activity against both gram-positive and gram-negative bacteria, including S. aureus and E. coli. These findings suggest a promising direction for developing new antibacterial treatments (Desai et al., 2008). Similar research efforts have led to the creation of novel thiazolidinone and acetidinone derivatives, further emphasizing the antimicrobial potential of these compounds against a variety of microorganisms (Mistry, Desai, & Intwala, 2009).
Anticonvulsant Properties
A study focusing on the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine explored their potential as anticonvulsant agents. The research demonstrated moderate anticonvulsant activity in animal models, suggesting a valuable insight for the development of new treatments for epilepsy (Severina et al., 2020).
Pharmacokinetics and Disposition
The study of the thiouracil derivative PF-06282999, a compound with a structural relation to N-(2-chlorophenyl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide, provided valuable insights into the pharmacokinetics and disposition of such compounds. This research is crucial for understanding the safety and efficacy of potential treatments based on these structures (Dong et al., 2016).
Photochemical and Thermochemical Properties
Investigations into the photochemical and thermochemical properties of benzothiazolinone acetamide analogs have revealed their potential as photosensitizers in dye-sensitized solar cells (DSSCs), demonstrating the diverse applications of acetamide derivatives beyond pharmaceuticals (Mary et al., 2020).
Crystal Structure Analysis
Crystal structure analyses of acetamide derivatives have provided insights into their molecular conformations, which is essential for understanding their reactivity and interaction with biological targets. Such studies are fundamental in the design of new compounds with desired biological activities (Subasri et al., 2016).
properties
IUPAC Name |
N-(2-chlorophenyl)-2-(6-oxo-4-thiophen-2-ylpyrimidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClN3O2S/c17-11-4-1-2-5-12(11)19-15(21)9-20-10-18-13(8-16(20)22)14-6-3-7-23-14/h1-8,10H,9H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHLFKHMBFXEQHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)CN2C=NC(=CC2=O)C3=CC=CS3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-chlorophenyl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.